Cas no 941935-85-9 (methyl 3-{4-(3-methoxyphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate)

• Product Name: methyl 3-{4-(3-methoxyphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate
• CAS No: 941935-85-9
• MF: C₂₄H₂₆N₂O₅S₂
• MW: 486.603643894196
• CID: 5443455
• Update Time: 2025-05-20

methyl 3-{4-(3-methoxyphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• DPXIMWYBLCGWPO-UHFFFAOYSA-N
• methyl 3-{4-(3-methoxyphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate

• Inchi： 1S/C24H26N2O5S2/c1-17-7-9-18(10-8-17)21-16-32-22(24(27)31-3)23(21)33(28,29)26-13-11-25(12-14-26)19-5-4-6-20(15-19)30-2/h4-10,15-16H,11-14H2,1-3H3
• InChI Key： DPXIMWYBLCGWPO-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=C(C2=CC=C(C)C=C2)C=1S(N1CCN(C2=CC=CC(OC)=C2)CC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on methyl 3-{4-(3-methoxyphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate

Methyl 3-{4-(3-Methoxyphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 941935-85-9): A Comprehensive Overview

Methyl 3-{4-(3-methoxyphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 941935-85-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the thiophene class of compounds and features a unique combination of functional groups, including a piperazine ring, a sulfonyl group, and a methoxyphenyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The structure of methyl 3-{4-(3-methoxyphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate is characterized by its thiophene core, which is a five-membered heterocyclic ring containing one sulfur atom. The presence of the thiophene ring imparts unique chemical and physical properties to the molecule, making it an attractive scaffold for drug design. The piperazine ring, another key structural feature, is known for its ability to form hydrogen bonds and interact with various biological targets, enhancing the compound's pharmacological profile. Additionally, the sulfonyl group and the methoxyphenyl moiety add further complexity and functionality to the molecule.

Recent research has focused on the potential therapeutic applications of methyl 3-{4-(3-methoxyphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound has potent inhibitory effects on phosphodiesterase (PDE) enzymes, which are implicated in several neurological conditions such as Alzheimer's disease and depression.

Moreover, methyl 3-{4-(3-methoxyphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate has been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute found that this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The compound's ability to inhibit specific kinases, such as PI3K and AKT, makes it a promising candidate for further development in cancer therapy.

In addition to its therapeutic potential, methyl 3-{4-(3-methoxyphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate has also been studied for its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its suitability for oral administration. These findings are crucial for the development of effective drug formulations and dosing regimens.

The synthesis of methyl 3-{4-(3-methoxyphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a thiophene derivative with a piperazine-containing sulfonamide intermediate. This process typically utilizes transition metal catalysts and mild reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesizing this compound.

From a toxicological perspective, methyl 3-{4-(3-methoxyphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate has been evaluated for its safety profile in preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, methyl 3-{4-(3-methoxyphenyl)piperazin-1-ylsulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 941935-85-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action, pharmacological properties, and potential clinical applications.